4-(3-bromophenyl)-5-(furan-2-ylmethyl)-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C22H16BrN3O3
• Molecular Weight: 450.3 g/mol
• IUPAC Name: 4-(3-bromophenyl)-5-(furan-2-ylmethyl)-3-(2-hydroxyphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C22H16BrN3O3/c23-14-6-3-5-13(11-14)21-18-19(16-8-1-2-9-17(16)27)24-25-20(18)22(28)26(21)12-15-7-4-10-29-15/h1-11,21,27H,12H2,(H,24,25)
• InChI Key: UWTPPZVMDVPFTQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NNC3=C2C(N(C3=O)CC4=CC=CO4)C5=CC(=CC=C5)Br)O

Description

The compound 4-(3-bromophenyl)-5-(furan-2-ylmethyl)-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a pyrrolopyrazolone derivative characterized by a bicyclic core structure with substituents at positions 3, 4, and 4.

Biological Activity

The compound 4-(3-bromophenyl)-5-(furan-2-ylmethyl)-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a complex organic molecule with potential biological significance. Its structure includes various functional groups that may contribute to its pharmacological properties. This article will explore the biological activities associated with this compound, including its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The chemical structure of the compound can be represented by the following molecular formula:

• Molecular Formula : C22H16BrN3O3
• Molecular Weight : 450.28 g/mol
• Predicted Boiling Point : 660.0 ± 55.0 °C
• Density : 1.592 ± 0.06 g/cm³

The compound's structure is characterized by a dihydropyrrolo-pyrazolone framework, which is known for its diverse biological activities.

Biological Activity Overview

Research indicates that compounds with similar structural features often exhibit various biological activities, including:

• Antioxidant Activity : The presence of phenolic hydroxyl groups in the structure may contribute to antioxidant properties, which are crucial for mitigating oxidative stress in cells.
• Antimicrobial Activity : Some studies suggest that related compounds demonstrate significant antimicrobial effects against a range of pathogens.
• Anti-inflammatory Effects : The compound may inhibit pro-inflammatory cytokines and pathways, making it a candidate for treating inflammatory diseases.
• Anticancer Potential : Preliminary studies indicate that derivatives of this class can induce apoptosis in cancer cells, suggesting potential use in cancer therapy.

The mechanisms through which this compound exerts its biological effects are still under investigation. However, several hypotheses include:

• Inhibition of Enzymatic Activity : The compound may act as an inhibitor of specific enzymes involved in disease pathways.
• Modulation of Cell Signaling Pathways : It may influence key signaling pathways such as NF-kB or MAPK, which are critical in inflammation and cancer progression.
• Interaction with Cellular Receptors : The structural components may allow binding to various receptors, altering cellular responses.

Case Study 1: Antioxidant Activity

A study evaluated the antioxidant potential of similar compounds using DPPH radical scavenging assays. Results indicated that compounds with a similar dihydropyrrolo structure exhibited significant free radical scavenging activity, suggesting potential applications in preventing oxidative damage .

Case Study 2: Antimicrobial Properties

Research demonstrated that derivatives of the dihydropyrrolo-pyrazolone framework showed promising antimicrobial activity against Gram-positive and Gram-negative bacteria. The minimum inhibitory concentrations (MICs) were determined to be effective at low micromolar concentrations .

Case Study 3: Anticancer Activity

In vitro studies on cancer cell lines revealed that the compound could induce apoptosis through caspase activation and modulation of Bcl-2 family proteins. This suggests a mechanism for its anticancer effects, warranting further exploration in vivo .

Data Table: Summary of Biological Activities

Biological Activity	Description	Reference
Antioxidant	Scavenges free radicals; reduces oxidative stress
Antimicrobial	Effective against various bacterial strains
Anti-inflammatory	Inhibits pro-inflammatory cytokines
Anticancer	Induces apoptosis in cancer cells

Scientific Research Applications

Biological Applications

• Antimicrobial Activity : Compounds in the pyrazole class have shown significant antimicrobial properties. Studies indicate that derivatives similar to 4-(3-bromophenyl)-5-(furan-2-ylmethyl)-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one exhibit activity against various bacterial strains .
• Anti-inflammatory Effects : Research has highlighted the anti-inflammatory potential of pyrazole derivatives. The presence of hydroxyl groups is believed to enhance their efficacy by modulating inflammatory pathways.
• Anticancer Properties : Some studies suggest that compounds with similar structures can induce apoptosis in cancer cells. They may act by inhibiting specific signaling pathways involved in cell proliferation and survival.

Case Study 1: Antimicrobial Activity

A study published in Pharmaceutical Chemistry Journal explored the antimicrobial properties of various pyrazole derivatives. The results indicated that compounds structurally related to 4-(3-bromophenyl)-5-(furan-2-ylmethyl)-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one demonstrated effective inhibition against Gram-positive and Gram-negative bacteria, suggesting potential as therapeutic agents in treating infections .

Case Study 2: Anti-inflammatory Mechanisms

In a study examining the anti-inflammatory effects of pyrazole derivatives, it was found that compounds containing hydroxyl groups significantly reduced pro-inflammatory cytokines in vitro. This suggests that 4-(3-bromophenyl)-5-(furan-2-ylmethyl)-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one could be further investigated for its potential use in treating inflammatory diseases .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The target compound shares its core with several derivatives, differing primarily in aryl substituents and side chains. Key analogues include:

Compound ID/Ref	Substituents (Position 4, 5, 3)	Molecular Formula	Molecular Weight	logP	Notable Features
Target Compound	4-(3-bromophenyl), 5-(furan-2-ylmethyl), 3-(2-hydroxyphenyl)	(Inferred) C24H18BrN3O3	~464.3*	~5.0†	Bromine for halogen bonding; hydroxyl for H-bonding
D126-0413	4-(4-fluorophenyl), 5-(furan-2-ylmethyl), 3-(2-hydroxy-5-methylphenyl)	C23H18FN3O3	403.41	4.9987	Fluorine enhances electronegativity; methyl improves lipophilicity
D074-0148	4-(4-bromophenyl), 5-(3-methoxypropyl), 3-(2-hydroxyphenyl)	C21H20BrN3O3	442.31	N/A	Methoxypropyl increases flexibility
488825-96-3	4-(4-bromophenyl), 5-phenyl, 3-(4-methoxyphenyl)	C24H18BrN3O2	460.32	N/A	Methoxy enhances solubility
Example 5.20	4-bromo, 5-(bromomethyl), 2-(3',5'-dimethylphenyl)	C12H11Br2N2O	317.0 (M+H)+	N/A	Dihalogenation for reactivity

*Estimated based on substituent contributions.
†Predicted using fragment-based methods.

Key Observations :

• Halogen vs. Electron-Withdrawing Groups : The 3-bromophenyl group in the target compound likely increases lipophilicity (logP ~5.0) compared to the 4-fluorophenyl analogue (logP 4.9987) . Bromine’s larger atomic radius may enhance halogen bonding in biological targets.
• Hydroxyphenyl vs. Methoxyphenyl: The 2-hydroxyphenyl group in the target compound provides hydrogen bond donors (vs.
• Furan-2-ylmethyl vs. Alkyl Chains : The furan ring introduces rigidity and π-stacking capacity, contrasting with the flexible 3-methoxypropyl chain in D074-0148 .

Physicochemical Properties

• logP and Solubility: The target compound’s logP (~5.0) suggests moderate lipophilicity, comparable to D126-0413 (logP 4.9987) . However, the 2-hydroxyphenyl group may improve aqueous solubility relative to non-hydroxylated analogues like 488825-96-3 .
• Hydrogen Bonding: With 2 H-bond donors and 5 acceptors (inferred), the target compound’s polar surface area (~64 Ų) aligns with D126-0413 (64.435 Ų), favoring membrane permeability and target engagement .

Preparation Methods

Reaction Conditions and Optimization

The MCR is conducted in anhydrous ethanol under reflux (80°C) with catalytic acetic acid (1 mL). Key optimizations include:

• Solvent selection : Ethanol outperforms methanol due to better solubility of intermediates.

• Temperature : Reflux at 80°C ensures complete cyclization within 20 hours.

• Molar ratios : A 1:1:1 ratio of diketone, aldehyde, and amine minimizes side products.

The reaction proceeds via:

• Schiff base formation between 3-bromobenzaldehyde and furfurylamine.

• Nucleophilic attack by the diketone’s enolate on the imine.

• Cyclization to form the dihydrochromeno[2,3-c]pyrrole-3,9-dione core.

Yield : 70–86% for analogous compounds.

Ring-Opening with Hydrazine to Form Pyrrolo[3,4-c]pyrazol-6(1H)-one

The dihydrochromeno[2,3-c]pyrrole-3,9-dione intermediate undergoes recyclization with hydrazine hydrate to yield the target compound.

Optimized Protocol

• Reagents : Hydrazine hydrate (5 eq.) in dioxane.

• Conditions : 40°C for 2–3 hours.

• Workup : Precipitation and recrystallization from ethanol.

Mechanism :

• Nucleophilic attack by hydrazine on the diketone’s carbonyl groups.

• Ring-opening of the chromeno moiety.

• Rearomatization to form the pyrrolo[3,4-c]pyrazol-6(1H)-one core.

Yield : 72–94% for analogous derivatives.

Analytical Characterization

Spectral Data (Representative Example)

• IR (KBr) : 1715 cm⁻¹ (C=O), 1656 cm⁻¹ (C=N).

• ¹H NMR (DMSO-d₆) :

  • δ 7.85 (d, J = 8.4 Hz, 2H, Ar-H)

  • δ 6.75 (s, 1H, furan-H)

  • δ 5.20 (s, 1H, NH).

Purity and Crystallinity

• HPLC : >95% purity.

• Melting point : 245–247°C (similar derivatives).

Comparative Analysis of Synthetic Routes

Method	Starting Materials	Yield (%)	Purity (%)	Key Advantage
Multicomponent + Hydrazine	Diketone, aldehyde, amine, hydrazine	70–94	>95	High atom economy, scalability
Pyrazole Condensation	Phenylhydrazine, acetylenedicarboxylate	65–70	85–90	Modular substituent introduction

Challenges and Mitigation Strategies

• Regioselectivity in MCR :

  • Use of electron-deficient aldehydes (e.g., 3-bromobenzaldehyde) directs cyclization to the desired position.

• Hydrazine Handling :

  • Anhydrous conditions prevent hydrolysis of intermediates.

• By-product Formation :

  • Excess hydrazine (>5 eq.) leads to over-reaction; stoichiometric control is critical.

Industrial Scalability Considerations

• Cost-Effectiveness : Furfurylamine and 3-bromobenzaldehyde are commercially available at scale.

• Green Chemistry : Ethanol and dioxane are recoverable via distillation.

• Process Safety : Hydrazine requires controlled handling under inert atmosphere .

Q & A

Q. Table 1: Representative Yields from Analogous Syntheses

Reaction Step	Catalyst/Solvent	Yield (%)	Purity (%)	Source
Pyrazoline Cyclization	Ethanol, 80°C	86	95
Suzuki Coupling (Bromophenyl)	Pd(PPh₃)₄, DMF	27–86	>95

Basic: Which spectroscopic and chromatographic methods are most effective for characterizing this compound?

Answer:

• 1H/13C NMR : Assign protons and carbons in the dihydropyrrolo-pyrazole core, bromophenyl (δ 7.2–7.6 ppm), and furan (δ 6.3–7.4 ppm) groups. Aromatic hydroxyl protons (2-hydroxyphenyl) appear as broad singlets near δ 9.8 ppm .
• IR Spectroscopy : Detect C=O (1650–1700 cm⁻¹) and O–H (3200–3400 cm⁻¹) stretches .
• HPLC : Use C18 columns (MeCN/H₂O + 0.1% TFA) to confirm purity (>95%) .

Q. Table 2: Key NMR Shifts in Analogous Compounds

Functional Group	1H NMR (δ, ppm)	13C NMR (δ, ppm)	Source
Pyrazoline C=O	-	165–170
3-Bromophenyl	7.4–7.6 (m)	120–135

Advanced: How can structure-activity relationship (SAR) studies elucidate the role of substituents in bioactivity?

Answer:

• Synthetic Analogs : Replace the 3-bromophenyl with chlorophenyl or methoxyphenyl groups to assess halogen vs. electron-donating effects on cytotoxicity .
• Functional Group Modification : Substitute the furan-2-ylmethyl with thiophene or phenyl groups to evaluate heterocyclic contributions to binding affinity .
• Biological Assays : Compare IC₅₀ values in kinase inhibition or antiproliferative assays (e.g., MTT on cancer cell lines) to quantify substituent effects .

Advanced: How can contradictions in reported biological activity data be resolved?

Answer:

• Assay Standardization : Use consistent cell lines (e.g., MCF-7 for breast cancer) and control compounds (e.g., doxorubicin) to minimize variability .
• Solubility Adjustments : Optimize DMSO concentration (<1%) or use β-cyclodextrin to enhance compound solubility in aqueous media .
• Dose-Response Curves : Validate activity across multiple concentrations (e.g., 1–100 µM) to confirm potency thresholds .

Basic: What are the key considerations for overcoming solubility challenges in biological assays?

Answer:

• Co-Solvents : Use DMSO (≤1%) or PEG-400 to maintain solubility without cytotoxicity .
• pH Adjustment : Prepare phosphate-buffered saline (pH 7.4) for physiologically relevant conditions .
• Nanoparticle Formulation : Encapsulate the compound in PLGA nanoparticles to enhance bioavailability .

Advanced: How can discrepancies between in vitro and in vivo efficacy be addressed?

Answer:

• Pharmacokinetic Profiling : Measure plasma half-life (t₁/₂) and bioavailability via LC-MS/MS after oral/intravenous administration in rodent models .
• Metabolite Identification : Use liver microsomes to identify CYP450-mediated degradation products .
• Tissue Distribution Studies : Quantify compound accumulation in target organs (e.g., tumors) using radiolabeled analogs .